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Compound of Interest

Compound Name: C15H18CI3NO3

Cat. No.: B12633930

Advisory: The chemical formula C15H18CI3NO3 does not correspond to a recognized
pharmaceutical compound or a substance typically used in drug development research. It is
possible that this formula is erroneous.

Based on nomenclature similarity, it is highly probable that the intended compound is Cloprop
(chemical formula: C9H9CIO3), an obsolete herbicide and plant growth regulator. This advisory
proceeds with the assumption that the query pertains to Cloprop.

Important Note for Researchers, Scientists, and Drug Development Professionals: Cloprop is
not a therapeutic agent and is not intended for human or animal use in a medical context. The
information provided below is for informational purposes regarding its established use in
agriculture and its known toxicological profile. There is no data available on its use in drug
development, including dosage, administration routes for therapeutic effect, or relevant
signaling pathways in mammals.

Frequently Asked Questions (FAQs)

Q1: What is C15H18CI3NO3 and what is it used for?

Al: The chemical formula C15H18CI3NO3 does not match a well-documented compound.
However, it is likely a mistaken reference to Cloprop (COH9CIO3). Cloprop is a herbicide and
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plant growth regulator that is now largely obsolete.[1] Its primary agricultural applications were
to reduce foliage growth and increase fruit size, particularly for pineapples and plums.[1][2]

Q2: Is Cloprop used in any form of medical research or drug development?

A2: No, Cloprop is not used in medical research or drug development. It is a synthetic toxin and
pesticide.[3] Its biological effects have been studied in the context of its herbicidal activity and
its toxicological impact on non-target organisms, not for therapeutic purposes.

Q3: What is the mechanism of action of Cloprop?

A3: In plants, Cloprop mimics the action of auxins, which are growth hormones, thereby
regulating plant development.[2][4] It is absorbed by the foliage and is not significantly
translocated within the plant.[1][3][4] The mechanism of its toxic action in mammals is not well
understood, though it is known to have low mammalian toxicity.[1][4]

Q4: What are the known health risks associated with Cloprop?

A4: Cloprop is considered to have low mammalian toxicity. However, it is a skin, eye, and
respiratory irritant and may be carcinogenic.[1] It is harmful if swallowed.[4] Due to its potential
health risks and its intended use as a herbicide, it is not approved for use as a plant protection
agent in Great Britain and the European Union.[1]

Troubleshooting Guide for Experimental Inquiries
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Issue/Question

Troubleshooting/Clarification

Difficulty finding data on therapeutic dosage of
"C15H18CI3NO3".

This is expected. The compound is likely
misidentified. The probable compound, Cloprop,

is a herbicide, and therefore, no therapeutic

dosage data exists.

If you are working with a compound believed to

be "C15H18CI3NO3", it is crucial to verify its
Unexplained cytotoxicity or off-target effects inin  identity and purity. If it is Cloprop, its herbicidal
vitro or in vivo models. properties mean it is designed to be biologically
active and could have unintended effects on

various cell types.

. ) ) ] ) As Cloprop is not a pharmaceutical, there has
Inability to identify relevant signaling pathways S ]
been no research into its signaling pathways for
for drug development. ] o ]
therapeutic applications in mammals.

Experimental Protocols

As Cloprop is not used in drug development, there are no established experimental protocols
for its dosage and administration in a research or clinical setting for therapeutic purposes. The
methodologies found in the literature pertain to its application as a plant growth regulator and
its toxicological and environmental fate assessment.

Visualizations
Logical Relationship for Compound Inquiry

The following diagram illustrates the logical flow for addressing inquiries about
"C15H18CI3NO3" in a research context.

Caption: Logical workflow for identifying and advising on the likely misidentification of
C15H18CI3NO3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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